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Compound of Interest

Compound Name: Ethyl 6-chloronicotinate

Cat. No.: B132879 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 6-
chloronicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 6-chloronicotinate, also known as 6-chloronicotinic acid ethyl ester, is a substituted

pyridine derivative with significant applications as a versatile building block in organic

synthesis. Its unique molecular structure, featuring an electron-withdrawing chlorine atom and

an ethyl ester group on the pyridine ring, makes it a key intermediate in the production of

various pharmaceuticals and agrochemicals. This compound is particularly valued in the

synthesis of anti-inflammatory and anti-cancer agents, as well as herbicides and insecticides.

Its ability to participate in diverse chemical reactions, such as nucleophilic substitutions and

coupling reactions, allows for the efficient creation of complex molecular scaffolds. This

technical guide provides a comprehensive overview of the physical, chemical, and

spectroscopic properties of Ethyl 6-chloronicotinate, along with relevant experimental

protocols.

Chemical and Physical Properties
The properties of Ethyl 6-chloronicotinate are summarized in the tables below, providing a

quick reference for laboratory use.
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Table 1: General Information
Identifier Value

IUPAC Name ethyl 6-chloropy

To cite this document: BenchChem. [Ethyl 6-chloronicotinate physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132879#ethyl-6-chloronicotinate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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